Cas no 695176-30-8 (1,3-Butanedione, 1-(4-ethenyl-1-naphthalenyl)-4,4,4-trifluoro-)

• Product Name: 1,3-Butanedione, 1-(4-ethenyl-1-naphthalenyl)-4,4,4-trifluoro-
• CAS No: 695176-30-8
• MF: C₁₆H₁₁F₃O₂
• MW: 292.252555131912
• CID: 387492
• PubChem ID: 11702026
• Update Time: 2025-04-19

1,3-Butanedione, 1-(4-ethenyl-1-naphthalenyl)-4,4,4-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-(4-ethenyl-1-naphthalenyl)-4,4,4-trifluoro-
• 1-(4-ethenylnaphthalen-1-yl)-4,4,4-trifluorobutane-1,3-dione
• SCHEMBL1720673
• JMFZKTOQMLKFEV-UHFFFAOYSA-N
• DTXSID30470858
• 695176-30-8

• Inchi： 1S/C16H11F3O2/c1-2-10-7-8-13(12-6-4-3-5-11(10)12)14(20)9-15(21)16(17,18)19/h2-8H,1,9H2
• InChI Key： JMFZKTOQMLKFEV-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC(C=C)=C2C=CC=CC2=1)=O)=O)(F)F

Computed Properties

• Exact Mass: 292.07111408g/mol
• Monoisotopic Mass: 292.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.1Ų